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Introduction

CIGB-300 is a synthetic, cell-permeable cyclic peptide with potential antineoplastic activity.[1] It
functions as an inhibitor of protein kinase CK2 (formerly casein kinase II), a serine/threonine
kinase that is often overexpressed in a wide range of human tumors and is integral to cancer
hallmarks.[2] CIGB-300 exerts its effect through a dual mechanism: it binds to the conserved
phospho-acceptor sites on CK2 substrates, notably the oncoprotein B23/Nucleophosmin
(NPM1), and also directly targets the CK2a catalytic subunit.[3][4] This interaction blocks the
phosphorylation of key substrates, leading to the induction of apoptosis and inhibition of tumor
cell growth.[1] Preclinical studies in various mouse models have demonstrated the anti-tumor,
anti-angiogenic, and anti-metastatic effects of CIGB-300, both as a single agent and in
combination with standard chemotherapeutics.[2][5] These application notes provide a
comprehensive overview of the dosage and administration protocols for CIGB-300 in mouse
models based on published preclinical research.
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Data Presentation: CIGB-300 Dosage in Mouse
Models

The following table summarizes the quantitative data on CIGB-300 administration from various

preclinical studies in mice.
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Experimental Protocols

Protocol 1: Systemic Administration of CIGB-300 for Anti-Metastatic Studies

This protocol is based on studies evaluating the effect of CIGB-300 on lung cancer metastasis.

[5]

Materials:

CIGB-300 peptide

Sterile, pyrogen-free saline solution (0.9% NacCl)

Lewis Lung Carcinoma (3LL) cells

C57BL/6 mice

Standard animal handling and injection equipment

Procedure:

e Preparation of CIGB-300 Solution:
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o Aseptically reconstitute lyophilized CIGB-300 in sterile saline to a final concentration
suitable for administering 10 mg/kg in a volume of 100-200 pL.

o Ensure the solution is clear and free of particulates before administration.

¢ Animal Model and Tumor Cell Inoculation:

o Culture 3LL cells under standard conditions.

o For an experimental metastasis model, inject 2 x 10"5 3LL cells intravenously into the tail
vein of C57BL/6 mice.

e CIGB-300 Administration:

o Beginning 24 hours after tumor cell inoculation, administer CIGB-300 at a dose of 10
mg/kg via intravenous injection.

o Repeat the administration daily for a total of 5 consecutive days.

e Endpoint Analysis:

o At a predetermined endpoint (e.g., day 21), euthanize the mice.

o Excise the lungs and fix them in Bouin's solution.

o Count the number of metastatic nodules on the lung surface to assess the effect of the
treatment.

Protocol 2: Combination Therapy with CIGB-300 and Cisplatin in a Xenograft Model

This protocol is adapted from studies on cervical cancer xenografts in nude mice.[6]

Materials:

o CIGB-300 peptide

o Cisplatin

o Sterile, pyrogen-free saline solution (0.9% NacCl)
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e Human cervical cancer cells (e.g., SiHa)

e Nude mice (e.g., BALB/c nude)

o Standard animal handling and injection equipment

Procedure:

e Preparation of Therapeutic Agents:

o Prepare CIGB-300 solution as described in Protocol 1 to deliver doses ranging from
approximately 5 to 10 mg/kg.

o Prepare cisplatin solution according to the manufacturer's instructions to deliver doses of
3-6 mg/kg.

¢ Animal Model and Tumor Establishment:

o Subcutaneously inoculate SiHa cells into the flank of each nude mouse.

o Allow tumors to grow to a palpable size (e.g., 30 mm3).

e Treatment Administration:

o Randomize mice into treatment groups: vehicle control, CIGB-300 alone, cisplatin alone,
and CIGB-300 + cisplatin.

o Administer CIGB-300 and cisplatin at the predetermined doses and schedule. The study
cited administered the agents concomitantly.[6] The route of administration should be
consistent (e.g., intraperitoneal or intravenous).

e Monitoring and Endpoint Analysis:

o Monitor tumor growth by measuring tumor volume with calipers at regular intervals.

o Record animal body weight as a measure of toxicity.
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o Monitor animal survival. The primary endpoint may be tumor volume reaching a specific
size or a predefined survival duration.

o Analyze data using Kaplan-Meier survival curves and tumor growth inhibition calculations.

Visualizations

CIGB-300 Mechanism of Action
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Caption: CIGB-300 inhibits CK2 signaling via two mechanisms.

Experimental Workflow for In Vivo Efficacy
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Caption: Workflow for testing CIGB-300 efficacy in mouse tumor models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Facebook [cancer.gov]

2. CIGB-300: A peptide-based drug that impairs the Protein Kinase CK2-mediated
phosphorylation - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 3. CIGB-300 Peptide Targets the CK2 Phospho-Acceptor Domain on Human Papillomavirus
E7 and Disrupts the Retinoblastoma (RB) Complex in Cervical Cancer Cells - PMC
[pmc.ncbi.nim.nih.gov]

¢ 4. CIGB-300 Anticancer Peptide Differentially Interacts with CK2 Subunits and Regulates
Specific Signaling Mediators in a Highly Sensitive Large Cell Lung Carcinoma Cell Model -
PMC [pmc.ncbi.nlm.nih.gov]

e 5. CIGB-300, an anti-CK2 peptide, inhibits angiogenesis, tumor cell invasion and metastasis
in lung cancer models - PubMed [pubmed.nchbi.nlm.nih.gov]

¢ 6. Synergistic interactions of the anti-casein kinase 2 CIGB-300 peptide and
chemotherapeutic agents in lung and cervical preclinical cancer models - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. researchgate.net [researchgate.net]

¢ 8. CIGB-300, a novel proapoptotic peptide that impairs the CK2 phosphorylation and exhibits
anticancer properties both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols: CIGB-300 Dosage
and Administration in Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544616/docs#application-notes-and-protocols-
cigb-300-dosage-and-administration-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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